![molecular formula C7H15ClN2 B6218737 1-{7-azabicyclo[2.2.1]heptan-1-yl}methanamine hydrochloride CAS No. 2742656-15-9](/img/no-structure.png)
1-{7-azabicyclo[2.2.1]heptan-1-yl}methanamine hydrochloride
Overview
Description
1-{7-azabicyclo[2.2.1]heptan-1-yl}methanamine hydrochloride (also known as ABH) is an organic compound that has been studied for its potential use in a variety of scientific applications. ABH is an amine-based molecule with a cyclic structure and is composed of a nitrogen atom and seven carbon atoms. ABH has been studied for its potential use in laboratory experiments, as well as for its potential medical applications.
Mechanism of Action
The mechanism of action of ABH is not fully understood. However, it is believed that the molecule binds to a specific receptor in the body and activates a signal transduction pathway. This pathway then triggers a cascade of biochemical and physiological responses, which leads to the desired therapeutic effect.
Biochemical and Physiological Effects
The biochemical and physiological effects of ABH are not fully understood. However, it is believed that the molecule binds to specific receptors in the body and activates a signal transduction pathway, which then triggers a cascade of biochemical and physiological responses. These responses include the activation of enzymes, the release of hormones, and the modulation of gene expression.
Advantages and Limitations for Lab Experiments
ABH has several advantages for laboratory experiments. It is a readily available compound with a relatively low cost. It is also a relatively stable molecule, which makes it suitable for use in a variety of experiments. However, ABH is also relatively insoluble in water, which limits its use in certain experiments.
Future Directions
There are several potential future directions for the study of ABH. These include the investigation of its potential use in drug design, the development of new synthetic methods for its synthesis, and the study of its potential medical applications. Additionally, further research could be conducted on its biochemical and physiological effects, as well as its mechanism of action. Finally, ABH could be used as a model compound for the study of organic reactions and coordination chemistry.
Synthesis Methods
ABH can be synthesized by the reaction of 1-bromo-7-azabicyclo[2.2.1]heptane and methylamine hydrochloride in dimethylformamide (DMF). The reaction is catalyzed by a tertiary amine, such as triethylamine, and is conducted at room temperature. The reaction yields ABH in a yield of approximately 60%.
Scientific Research Applications
ABH has been used in a variety of scientific research applications. It has been used as a model compound for the study of organic reactions, as a reactant in organic synthesis, and as a ligand for the study of coordination chemistry. ABH has also been studied for its potential use in drug design and as a therapeutic agent for the treatment of cancer and other diseases.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{7-azabicyclo[2.2.1]heptan-1-yl}methanamine hydrochloride' involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": ["Cyclohexene", "Ammonia", "Hydrogen gas", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Methylamine"], "Reaction": ["1. Cyclohexene is reacted with ammonia in the presence of hydrogen gas and a catalyst to form 7-azabicyclo[2.2.1]heptane.", "2. The 7-azabicyclo[2.2.1]heptane is then reacted with hydrochloric acid to form 1-{7-azabicyclo[2.2.1]heptan-1-yl}methanamine hydrochloride.", "3. The product is purified by treatment with sodium hydroxide and methanol to remove any impurities." ] } | |
CAS RN |
2742656-15-9 |
Molecular Formula |
C7H15ClN2 |
Molecular Weight |
162.7 |
Purity |
95 |
Origin of Product |
United States |
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